Cas no 80220-04-8 (Adenosine5'-(tetrahydrogen triphosphate), 3'-(4-azido-2-nitrobenzenepropanoate) (9CI))

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 3'-(4-azido-2-nitrobenzenepropanoate) (9CI)
• CAS No: 80220-04-8
• MF: C₁₉H₂₂N₉O₁₆P₃
• MW: 725.349965572357
• CID: 722844
• PubChem ID: 133414
• Update Time: 2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 3'-(4-azido-2-nitrobenzenepropanoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 3'-(4-azido-2-nitrobenzenepropanoate) (9CI)
• 3'-O-(3-(2-nitro-4-azidophenyl)propionyl)adenosine triphosphate
• N(3)-ATP
• DTXSID801001104
• Adenosine 5'-(tetrahydrogen triphosphate), 3'-(4-azido-2-nitrobenzenepropanoate)
• 80220-04-8
• 9-{3-O-[3-(4-Azido-2-nitrophenyl)propanoyl]-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl}-9H-purin-6-amine

• Inchi： 1S/C19H22N9O16P3/c20-17-14-18(23-7-22-17)27(8-24-14)19-15(30)16(12(41-19)6-40-46(36,37)44-47(38,39)43-45(33,34)35)42-13(29)4-2-9-1-3-10(25-26-21)5-11(9)28(31)32/h1,3,5,7-8,12,15-16,19,30H,2,4,6H2,(H,36,37)(H,38,39)(H2,20,22,23)(H2,33,34,35)/t12-,15-,16-,19-/m1/s1
• InChI Key： NZSMCVVLVBHMRL-BGIGGGFGSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OC(CCC1C=CC(=CC=1[N+](=O)[O-])N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 725.03973664g/mol
• Monoisotopic Mass: 725.03973664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 47
• Rotatable Bond Count: 14
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 345Ų